Cas no 101623-21-6 (11H-4,11a-(Iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione,6a,7-dihydro-4-(hydroxymethyl)-13-methyl-, (4R,6aS,7S,11aR)- (9CI))

• Product Name: 11H-4,11a-(Iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione,6a,7-dihydro-4-(hydroxymethyl)-13-methyl-, (4R,6aS,7S,11aR)- (9CI)
• CAS No: 101623-21-6
• MF: C₁₃H₁₄N₂O₄S₃
• MW: 358.456259250641
• CID: 159269
• PubChem ID: 13819122
• Update Time: 2025-04-19

11H-4,11a-(Iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione,6a,7-dihydro-4-(hydroxymethyl)-13-methyl-, (4R,6aS,7S,11aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 11H-4,11a-(Iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione,6a,7-dihydro-4-(hydroxymethyl)-13-methyl-, (4R,6aS,7S,11aR)- (9CI)
• 11H-4,11a-(Iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione,6a,7-dihydro-4-(hydroxymethyl)-13-methyl-, (4R,6aS
• 11H-4,11a-(Iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione,6a,7-dihydro-4-(hydroxymethyl)-13-methyl-, [4R-(4a,6aa,7a,11aa)]-
• Gliotoxin E
• DTXSID401102192
• 101623-21-6
• (4R,6aS,7S,11aR)-6a,7-Dihydro-4-(hydroxymethyl)-13-methyl-11H-4,11a-(iminomethano)[1,2,3,5]trithiazepino[5,4-a]indole-5,12(4H)-dione

• Inchi： 1S/C13H14N2O4S3/c1-14-10(18)12-5-7-3-2-4-8(17)9(7)15(12)11(19)13(14,6-16)21-22-20-12/h2-4,8-9,16-17H,5-6H2,1H3/t8-,9-,12+,13+/m0/s1
• InChI Key： RXXAGINROPIBAW-RBJBARPLSA-N
• SMILES： S1[C@]23C(N(C)[C@@](CO)(C(N2[C@@H]2[C@H](C=CC=C2C3)O)=O)SS1)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 358.01157045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines